Cas no 391669-11-7 (1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-)

• Product Name: 1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-
• CAS No: 391669-11-7
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• CID: 1506735
• Update Time: 2024-08-24

1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-

• Inchi： 1S/C13H11ClO3S/c1-8(15)17-9-2-3-13-10(6-9)11(7-18-13)12(16)4-5-14/h2-3,6-7H,4-5H2,1H3
• InChI Key： PFKJSDBADAZVTQ-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=CC=C(OC(C)=O)C=C21)(=O)CCCl

Computed Properties

• Exact Mass: 282.01183

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 444.0±35.0 °C(Predicted)
• PSA: 43.37